![molecular formula C11H14N2O2 B3952433 1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol](/img/structure/B3952433.png)
1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol
Overview
Description
1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol, also known as MMBI, is a chemical compound that has gained attention in the scientific community for its potential use in various applications.
Mechanism of Action
The mechanism of action of 1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol is not fully understood, but it is believed to involve the formation of a complex with the metal ion. The complex formation results in a change in the fluorescence properties of this compound, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is non-toxic at low concentrations and does not cause significant cellular damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol in lab experiments is its high selectivity for copper ions. This makes it a useful tool for detecting copper ions in complex biological and environmental samples. However, one limitation of this compound is its low solubility in water, which can make it challenging to work with in aqueous environments.
Future Directions
There are several future directions for the use of 1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol in scientific research. One area of interest is the development of this compound-based fluorescent probes for the detection of other metal ions. Additionally, this compound could be used in the development of new therapeutic agents for the treatment of copper-related diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential applications in various scientific research areas. Its high selectivity for copper ions makes it a useful tool for detecting copper ions in complex biological and environmental samples. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Scientific Research Applications
1-[1-(methoxymethyl)-1H-benzimidazol-2-yl]ethanol has been studied for its potential use in various scientific research applications. One of the most promising applications is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, which makes it a potential candidate for use in environmental monitoring and medical diagnostics.
properties
IUPAC Name |
1-[1-(methoxymethyl)benzimidazol-2-yl]ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c1-8(14)11-12-9-5-3-4-6-10(9)13(11)7-15-2/h3-6,8,14H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCMLBVYRMIEPNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1COC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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